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Abstract

Spirambrene, a synthetic fragrance ingredient valued for its woody and ambery notes, is
utilized in a variety of consumer products. As with many fragrance materials, understanding its
environmental persistence and ultimate fate is of critical importance for comprehensive risk
assessment and sustainable product development. This technical guide provides a
consolidated overview of the available information regarding the biodegradability and
environmental characteristics of Spirambrene (CAS numbers 121251-68-1 and 121251-67-0),
chemically known as 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][2]dioxane]. Due
to the limited publicly available quantitative data for Spirambrene, this guide also incorporates
information on standardized testing protocols and the environmental fate of structurally related
fragrance compounds to provide a broader context for its potential environmental behavior.

Chemical and Physical Properties
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A foundational understanding of a substance's physical and chemical properties is essential for
predicting its environmental distribution and partitioning. Spirambrene is a mixture of
diastereoisomers with the molecular formula C1sH2602.[3][4] Key reported properties are
summarized in Table 1. The high Log Pow value of 4.9 suggests a tendency for Spirambrene
to partition into organic matter and potentially bioaccumulate.[5]

Property Value Unit Reference
Molecular Formula C15H2602 [3114]
Molecular Weight 238.4 g/mol [4]

Log Pow (Octanol-

Water Partition 4.9 [5]

Coefficient)

Vapor Pressure 0.0039 hPa (at 20°C) [4]

Water Solubility Immiscible [5]

Boiling Point 252 °C [4]
Colorless to pale

Appearance o [6]
yellow liquid

Table 1: Physicochemical Properties of Spirambrene.

Biodegradability

The biodegradability of a chemical is a key determinant of its environmental persistence. The
manufacturer, Givaudan, indicates that the biodegradability of its ingredients is assessed using
Organisation for Economic Co-operation and Development (OECD) test guidelines.[1] These
guidelines define categories such as "readily biodegradable" and "inherently biodegradable”.[1]
A substance is considered readily biodegradable if it achieves >60% degradation within a 28-
day period and passes the 10-day window criterion in specific tests like the OECD 301 series.
[1] A Material Safety Data Sheet (MSDS) for Spirambrene states that it is "Expected to be
biodegradable”.[3]
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However, specific quantitative results from ready or inherent biodegradability tests for
Spirambrene are not publicly available. In the absence of direct data, the environmental risk
assessment of fragrance ingredients often relies on data from structurally similar compounds
(read-across). One search result identified methyl dihydrojasmonate (CAS # 24851-98-7) as a
suitable read-across analog for certain toxicological endpoints, although specific
biodegradability data for this analog was not provided in the search results.[7]

Experimental Protocol for Ready Biodegradability
Testing (OECD 301F)

The OECD 301F Manometric Respirometry Test is a standard method for assessing the ready
biodegradability of chemical substances.[8] The following provides a generalized protocol for
this test as it would be applied to a fragrance ingredient like Spirambrene.

Objective: To determine the extent and rate of aerobic biodegradation of the test substance by
microorganisms by measuring oxygen consumption.

Principle: A known volume of inoculated mineral medium containing the test substance as the
sole nominal source of organic carbon is incubated in a closed flask at a constant temperature.
The consumption of oxygen is measured over a 28-day period. The amount of oxygen
consumed by the microbial population in degrading the test substance, corrected for a blank
control, is expressed as a percentage of the theoretical oxygen demand (ThOD).

Materials and Apparatus:

Test Substance: Spirambrene
e Inoculum: Activated sludge from a domestic wastewater treatment plant.

e Mineral Medium: Prepared according to OECD 301 guidelines, containing essential mineral
salts.

o Respirometer: A device capable of measuring oxygen consumption, such as an OxiTop®
system.

o Test Flasks: Dark glass bottles to prevent photodegradation.
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e CO:2 Absorber: Potassium hydroxide solution to absorb the carbon dioxide produced.
Procedure:

o Preparation of Test Solutions: A stock solution of Spirambrene is prepared. Due to its low
water solubility, a suitable carrier solvent or emulsifying agent may be required, with
appropriate controls. The final concentration in the test flasks is typically set to provide a
theoretical oxygen demand (ThOD) of 50-100 mg/L.

» Inoculum Preparation: The activated sludge is collected, and the supernatant is used as the
inoculum.

o Test Setup: The test flasks are filled with the mineral medium, inoculum, and the test
substance. Control flasks (inoculum only) and reference standard flasks (e.g., sodium
benzoate) are also prepared. A toxicity control containing both the test substance and the
reference standard is included to check for inhibitory effects.

 Incubation: The flasks are sealed in the respirometer and incubated in the dark at a constant
temperature (typically 20 = 1°C) for 28 days with continuous stirring.

o Measurement: The oxygen consumption is monitored and recorded by the respirometer at
regular intervals.

o Data Analysis: The percentage of biodegradation is calculated as: % Biodegradation = (Oz
consumed by test substance - Oz consumed by blank) / ThOD * 100

Pass Criteria for Ready Biodegradability:
» Biodegradation reaches = 60% of the ThOD within the 28-day test period.

e This level of biodegradation is reached within a 10-day window following the start of
significant biodegradation (the "10-day window" criterion).
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Figure 1: Workflow for OECD 301F Biodegradability Test.

Environmental Fate

The environmental fate of a substance describes its transport and transformation in various
environmental compartments. Key aspects include its partitioning into soil/sediment and water,
and its degradation through biotic and abiotic processes.

Partitioning and Mobility

The high Log Pow of Spirambrene (4.9) suggests a strong affinity for organic carbon in soil
and sediment.[5] This would lead to a high soil organic carbon-water partitioning coefficient
(Koc), indicating low mobility in soil and a tendency to accumulate in sediment if released into
aquatic environments. A specific Koc value for Spirambrene is not publicly available.

Abiotic Degradation
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Information regarding the abiotic degradation of Spirambrene through processes such as
hydrolysis and photolysis is not available in the public domain. Due to its chemical structure as
a cyclic ether, it is expected to be stable to hydrolysis under normal environmental pH
conditions. Photodegradation potential would depend on its UV absorption spectrum, which is
not reported.

Biotic Degradation Pathway

No specific studies detailing the metabolic pathway of Spirambrene degradation by
microorganisms have been found. For many complex organic molecules, biodegradation is
initiated by enzymatic action, often involving oxidation, which can lead to the opening of ring
structures and subsequent mineralization.
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Figure 2: Conceptual Environmental Fate of Spirambrene.
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Ecotoxicity

Spirambrene is classified as "Toxic to aquatic life with long lasting effects" (H411).[6] This
classification indicates that the substance can cause adverse effects to aquatic organisms at
low concentrations and that it may persist in the environment. Specific ecotoxicity data, such as
the 96-hour LC50 for fish, the 48-hour EC50 for Daphnia magna, and the 72-hour IC50 for
algae, are not publicly available for Spirambrene. However, a registration dossier for a
substance with a similar structure provides a 96-hour LC50 for freshwater fish of 0.21 mg/L,
which falls into the toxic category.[9] A safety data sheet for Spirambrene states that 100% of
the mixture consists of components of unknown acute and long-term hazards to the aquatic
environment.[5]

Analytical Methods

The detection and quantification of fragrance materials like Spirambrene in environmental
matrices (water, soil, sediment, biota) typically require sophisticated analytical techniques. Due
to its semi-volatile nature and hydrophobicity, methods involving solvent extraction followed by
gas chromatography-mass spectrometry (GC-MS) are generally suitable. For water samples,
solid-phase extraction (SPE) can be used to concentrate the analyte prior to analysis. High-
performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) could
also be applicable.
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Figure 3: General Analytical Workflow for Spirambrene.

Conclusion and Data Gaps

Spirambrene is a fragrance ingredient with physical and chemical properties that suggest a
potential for environmental persistence and bioaccumulation. It is classified as toxic to aquatic
life. While the manufacturer indicates that biodegradability is assessed according to OECD
guidelines, specific quantitative data on its rate and extent of biodegradation, as well as its
environmental half-life, are not publicly available. Furthermore, there is a lack of information on
its specific degradation pathways and products. To conduct a comprehensive environmental
risk assessment, further research is needed to fill these data gaps, including:

o Quantitative results from a ready biodegradability test (e.g., OECD 301F).
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Data from inherent and simulation biodegradability tests to determine environmental half-

lives in relevant compartments.

Identification of major degradation products.

Standardized ecotoxicity testing to determine LC50/EC50 values for key aquatic organisms.

Measurement of the soil sorption coefficient (Koc).

The generation of this data would allow for a more definitive characterization of the

environmental profile of Spirambrene and inform its sustainable use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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